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Compound of Interest

Compound Name: Chloramben

Cat. No.: B1668635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Chloramben stock solutions for use in laboratory experiments.

Chemical and Physical Properties of Chloramben
A thorough understanding of the physicochemical properties of Chloramben is essential for the

accurate preparation of stock solutions. The relevant data for Chloramben (3-amino-2,5-

dichlorobenzoic acid) is summarized in the table below.
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Property Value Source

CAS Number 133-90-4 [1][2][3]

Molecular Formula C₇H₅Cl₂NO₂ [2][3]

Molecular Weight 206.03 g/mol [1][2][3]

Appearance
Colorless and odorless

crystalline solid
[1]

Melting Point 200-201 °C [1][4]

Water Solubility 700 mg/L at 25 °C [1][3][5]

Solubility in Organic Solvents

- Ethanol: 172 g/L at 25 °C-

Acetone: 23.27 g/100 g at 29

°C- DMSO: Sparingly soluble

[3][5]

Storage Conditions 0-6 °C, protect from light [4]

Experimental Protocols
2.1. Preparation of a 100 mM Chloramben Stock Solution in Ethanol

This protocol describes the preparation of a 100 mM stock solution of Chloramben in ethanol.

Materials:

Chloramben (solid)

Anhydrous Ethanol (≥99.5%)

Calibrated analytical balance

Spatula

Weighing paper or boat

Volumetric flask (e.g., 10 mL or 25 mL)
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Pipettes

Vortex mixer or magnetic stirrer

Sterile, light-protecting storage tubes (e.g., amber vials)

Procedure:

Calculate the required mass of Chloramben:

To prepare 10 mL of a 100 mM solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 206.03 g/mol = 0.0206 g = 20.6 mg

Weigh the Chloramben:

Using a calibrated analytical balance, carefully weigh out 20.6 mg of Chloramben onto

weighing paper or a weighing boat.

Dissolve the Chloramben:

Transfer the weighed Chloramben into a 10 mL volumetric flask.

Add approximately 7-8 mL of anhydrous ethanol to the flask.

Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or a magnetic

stirrer at room temperature until the solid is completely dissolved.

Adjust the final volume:

Once the Chloramben is fully dissolved, add anhydrous ethanol to the volumetric flask

until the bottom of the meniscus reaches the 10 mL calibration mark.

Aliquot and store:

Cap the flask and invert it several times to ensure the solution is homogeneous.
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Aliquot the stock solution into sterile, light-protecting tubes.

Label each tube clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the aliquots at 0-6 °C.[4]

2.2. Preparation of a Saturated Aqueous Solution of Chloramben

This protocol is for preparing a saturated solution of Chloramben in water, which is

approximately 3.4 mM (700 mg/L) at 25 °C.[1][3][5]

Materials:

Chloramben (solid)

Deionized or distilled water

Magnetic stirrer and stir bar

Beaker or flask

0.22 µm syringe filter and syringe

Procedure:

Add excess Chloramben to water:

To a beaker or flask, add an excess amount of Chloramben to a known volume of water

(e.g., 1 mg/mL or 1 g/L).

Stir the solution:

Place a magnetic stir bar in the beaker and stir the solution vigorously at room

temperature for several hours to ensure maximum dissolution.

Allow undissolved solid to settle:
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Turn off the stirrer and allow the undissolved Chloramben to settle to the bottom of the

container.

Filter the solution:

Carefully decant the supernatant and filter it through a 0.22 µm syringe filter to remove any

remaining undissolved particles. This will yield a saturated aqueous solution.

Store the solution:

Store the saturated solution in a clearly labeled, sterile container at 0-6 °C.

Workflow Diagram
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Workflow for Preparing Chloramben Stock Solution
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Caption: Workflow for the preparation and storage of Chloramben stock solutions.
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Dilution of Stock Solutions
To prepare working solutions, the stock solution can be diluted using the following formula:

M₁V₁ = M₂V₂

Where:

M₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be used

M₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Example: To prepare 1 mL of a 100 µM working solution from a 100 mM stock solution:

Rearrange the formula to solve for V₁: V₁ = (M₂V₂) / M₁

V₁ = (100 µM * 1 mL) / 100,000 µM

V₁ = 0.001 mL = 1 µL

Therefore, add 1 µL of the 100 mM stock solution to 999 µL of the desired solvent (e.g., cell

culture medium) to obtain 1 mL of a 100 µM working solution.

Safety Precautions
Chloramben may cause skin, eye, and respiratory tract irritation.[5]

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Chloramben.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.chembk.com/en/chem/Chloramben
https://www.benchchem.com/product/b1668635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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